Cas no 318466-03-4 (2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid)

• Product Name: 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid
• CAS No: 318466-03-4
• MF: C₉H₁₁NO₂S₂
• MW: 229.319139719009
• CID: 307202
• PubChem ID: 3146782
• Update Time: 2025-05-19

2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-(3-methyl-2-thienyl)-
• 2-(3-methylthiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid
• 2-(3-METHYL-THIOPHEN-2-YL)-THIAZOLIDINE-4-CARBOXYLIC ACID
• 2-(3-methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic acid
• 2-(3-Methylthiophen-2-yl)thiazolidine-4-carboxylicacid
• 2-(3-methyl-thiophen-2-yl)-thiazolidine-4-carboxylic acid, AldrichCPR
• SR-01000573385-1
• BB 0254795
• DTXSID20389849
• AKOS000189394
• 2-(3-Methylthiophen-2-yl)thiazolidine-4-carboxylic acid
• EU-0085622
• SR-01000573385
• 2-(3-METHYL-THIOPHEN-2-YL)-THIAZOLIDINE-4-CARBOXYLICACID
• 318466-03-4
• AKOS016343990
• FT-0732802
• AG-205/13548025
• STK006761
• 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid

• MDL： MFCD00106201
• Inchi： 1S/C9H11NO2S2/c1-5-2-3-13-7(5)8-10-6(4-14-8)9(11)12/h2-3,6,8,10H,4H2,1H3,(H,11,12)
• InChI Key： DLPBHIQCNCYXEB-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC1C1=C(C)C=CS1

Computed Properties

• Exact Mass: 229.02300
• Monoisotopic Mass: 229.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 102.87000
• LogP: 2.17350

2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid

2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid (CAS No. 318466-03-4): An Overview

2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid (CAS No. 318466-03-4) is a versatile organic compound with significant potential in various fields of chemistry and biology. This compound, characterized by its unique structural features, has garnered attention for its applications in pharmaceutical research and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid.

Chemical Structure and Properties: The molecular formula of 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid is C₉H₉NOS₂, with a molecular weight of approximately 207.29 g/mol. The compound features a thiazolidine ring fused to a thienyl group, which imparts unique chemical and biological properties. The presence of the carboxylic acid functional group makes it highly reactive and suitable for various chemical transformations. The compound is typically a white to off-white solid at room temperature and is soluble in polar solvents such as water and methanol.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid. One common method involves the reaction of 3-methylthiophene-2-carbaldehyde with cysteamine hydrochloride in the presence of an acid catalyst, followed by oxidation to form the carboxylic acid. Another approach involves the condensation of 3-methylthiophene-2-carbaldehyde with cysteamine hydrochloride to form the corresponding thiazolidine derivative, which is then oxidized using an appropriate oxidizing agent such as hydrogen peroxide or potassium permanganate. These methods provide high yields and are suitable for large-scale production.

Biological Activities: Recent studies have highlighted the diverse biological activities of 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid. One notable application is its potential as an anti-inflammatory agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, making it a promising candidate for the treatment of inflammatory diseases. Additionally, 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid has demonstrated antiviral activity against several strains of viruses, including herpes simplex virus (HSV) and influenza virus. The mechanism of action involves interference with viral replication processes, thereby reducing viral load and preventing further infection.

Clinical Applications and Research: The potential therapeutic applications of 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid have led to increased interest in clinical research. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. Clinical trials are currently underway to evaluate its efficacy in treating inflammatory conditions and viral infections. Early results are promising, with significant improvements observed in patient outcomes.

Current Research Trends: Ongoing research is focused on optimizing the chemical structure of 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid to enhance its biological activity and reduce potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and target proteins. Additionally, efforts are being made to develop prodrugs that can improve bioavailability and stability in vivo.

Safety Considerations: While 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid shows promise in various applications, it is important to handle this compound with care due to its reactive nature. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn at all times.

Conclusion: In summary, 2-(3-Methyl-2-thienyl)-1,3-thiazolidine-4-carboxylic Acid (CAS No. 318466-03-4) is a multifaceted organic compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and clinical application. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, contributing to the advancement of medical science.